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Compound of Interest

Bis(o-cresyl) p-Cresyl Phosphate-
d7

cat. No.: B15599793

Compound Name:

Disclaimer: No specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) is
publicly available for Bis(o-cresyl) p-Cresyl Phosphate-d7. This document has been
compiled using data from the safety data sheets of structurally similar, non-deuterated tricresyl
phosphate (TCP) isomers. The information provided herein should be used as a guideline for
handling the deuterated compound, with the understanding that the toxicological and reactivity
profiles may differ. This compound is intended for laboratory research use only and is not for
human or veterinary use.[1]

Chemical and Physical Properties

Bis(o-cresyl) p-Cresyl Phosphate-d7 is a deuterated stable isotope of a tricresyl phosphate
isomer. While specific data for the deuterated compound is limited, the properties of the non-
deuterated tricresyl phosphate isomers provide a useful reference.

Table 1: Chemical Identification of Bis(o-cresyl) p-Cresyl Phosphate-d7 and Related
Compounds
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Bis(o-cresyl) p- Tricresyl .
. Tri-o-cresyl
Property Cresyl Phosphate- Phosphate (mixed
. phosphate
d7 isomers)
Molecular Formula C21H14D704P[1] C21H2104P C21H2104P
Molecular Weight 375.41 g/mol [1] 368.37 g/mol [2] 368.37 g/mol
77342-19-9
CAS Number 1330-78-5 78-30-8
(Unlabelled)[1]
Phosphoric Acid ) )
) Phosphoric acid,
Bis(2-methylphenyl) 4- ] )
Synonyms Tritolyl phosphate tris(2-methylphenyl)

Methylphenyl Ester-
d7[1]

ester

Table 2: Physical and Chemical Properties of Tricresyl Phosphate Isomers
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Property Value Isomer/Conditions
Colorless to pale yellow, ) )
Appearance o ] Mixed isomers
odorless liquid or solid[3]
N ) >300°C at atmospheric ] ]
Boiling Point Mixed isomers

pressure[4]

265°C at 10 mmHg[5]

Mixed isomers

410°CJ6] Tri-o-cresyl phosphate

Melting Point -30°C (pour point)[4] Mixed isomers
-40°C[7] Mixed isomers

Flash Point 225°C[6] Tri-o-cresyl phosphate
240°CJ[8] Mixed isomers

Density 1.143 g/cm3 at 25°C Mixed isomers

1.162 g/mL at 25°C[8]

Mixed isomers

Vapor Pressure

0.2 x 102 Pa at 25°C[6]

Tri-o-cresyl phosphate

Water Solubility

Insoluble[7]

Mixed isomers

0.2 g/100ml at 25°C[8]

Mixed isomers

Log Kow

6.3[6]

Tri-o-cresyl phosphate

Toxicological Information

The toxicity of tricresyl phosphate is highly dependent on the specific isomer, with the ortho-

isomer being the most toxic.[9] The primary health concern associated with tricresyl phosphate,

particularly the ortho-isomer, is organophosphate-induced delayed neuropathy (OPIDN).[9]

Table 3: Acute Toxicity Data for Tricresyl Phosphate
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Route of Exposure  Species LD50 Value Isomer

Oral Rat 15750 mg/kg[5] Mixed isomers

Oral Rat > 20000 mg/kg[10] Mixed isomers

Oral Mouse 3900 mg/kg[10] Mixed isomers

Oral Mammal 400 mg/kg[6] Tri-o-cresyl phosphate
Dermal Rabbit 3700 mg/kg|[5] Mixed isomers
Dermal Rabbit > 10000 mg/kg[10] Mixed isomers

Chronic Effects:

o Neurotoxicity: The ortho-isomer of tricresyl phosphate is a known neurotoxin that can cause
delayed and potentially irreversible nerve damage.[11]

o Reproductive Toxicity: The ortho-isomer has been shown to have adverse effects on male
fertility in animal studies.[11]

Occupational Exposure Limits

Table 4: Occupational Exposure Limits for Tricresyl Phosphate (as Tri-o-cresyl Phosphate)

Organization Limit Value (8-hour TWA)
OSHA (PEL) 0.1 mg/m3[12]
NIOSH (REL) 0.1 mg/m3[12]
ACGIH (TLV) 0.1 mg/m3[12]

Experimental Protocols and Handling Procedures

Given the hazardous nature of tricresyl phosphate isomers, strict adherence to safety protocols
is mandatory when handling Bis(o-cresyl) p-Cresyl Phosphate-d7.

Personal Protective Equipment (PPE)
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A risk assessment should be conducted to determine the appropriate level of PPE. The
following diagram outlines a general workflow for PPE selection.

Personal Protective Equipment (PPE) Selection Workflow

Hazard Assessment

Start: Assess Task and Potential Exposures

No Yes Ye: Yes

\ PPE Selection
Y

Skin Contact Risk? }4—{ Select appropriate respirator (e.g., NIOSH-approved)
\‘:
Eye Splash Risk? onsider face shield for splash hazard Low Splash Risk

N

Wear impervious gloves (e.g., neoprene) Wear protective clothing (lab coat, apron) Wear chemical safety goggles

High Splash Risk

Proceed with Experiment
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Caption: PPE selection workflow based on hazard assessment.

Handling and Storage

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[11] Avoid
inhalation of vapors or mists and prevent contact with skin, eyes, and clothing.[6] Do not eat,
drink, or smoke in the handling area.[11]

» Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[11] Keep away
from incompatible materials such as strong oxidizing agents.[6]

Spill Response

In the event of a spill, follow these procedures:
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Chemical Spill Response Workflow

Initial Response

Spill Occurs

l

Evacuate Immediate Area

;

Notify Supervisor and Safety Officer

Containment|and Cleanup

Don Appropriate PPE

l

Contain Spill with Inert Absorbent Material

l

Collect Absorbed Material into a Labeled Waste Container

Decontamination and Disposal

Decontaminate Spill Area

;

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.
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First Aid Measures

The following diagram outlines the appropriate first aid response in case of exposure.

First Aid Procedures for Exposure

Exposure Type
Skin Contact Eye Contact Ingestion Inhalation
/ |n}/ediate Action \ \
Remove Contaminated Clothing Rinse Eyes with Water for 15 minutes Do NOT Induce Vomiting Move to Fresh Air

N

Wash Skin with Soap and Water

\ Medical Atterition

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: First aid measures following different routes of exposure.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local regulations.
[11] This material may be considered a hazardous waste.[5]
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Fire-Fighting Measures

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[2]

Hazards from Combustion: May produce toxic fumes of carbon monoxide, carbon dioxide,
and phosphorus oxides when heated to decomposition.[5]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Bis(o-cresyl) p-Cresyl Phosphate-d7
Material Safety Data Sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599793#bis-o-cresyl-p-cresyl-phosphate-d7-
material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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